2-Benzyloxy-N,N'-dimethyl-1,3-propanediamine

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: N,N'-dimethyl-2-phenylmethoxypropane-1,3-diamine
• InChI: InChI=1S/C12H20N2O/c1-13-8-12(9-14-2)15-10-11-6-4-3-5-7-11/h3-7,12-14H,8-10H2,1-2H3
• InChI Key: HWVJPWCUGIGFHK-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CNC)OCC1=CC=CC=C1

Description

2-Benzyloxy-N,N'-dimethyl-1,3-propanediamine is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-benzyloxy-N,N′-bis(t-butoxycarbonyl)-N,N′-dimethyl-1,3-propanediamine (73.0 mg, 0.17 mmol) in methylene chloride (2.0 mL) was added a 4.0 M solution of hydrogen chloride in ethyl acetate (1.0 mL, 4.0 mmol), and the mixture was stirred at room temperature for 4 hours. The reaction mixture was concentrated under reduced pressure, ethanol (5.0 mL) was added to the residue, and the resulting mixture was concentrated under reduced pressure. An approx. 10% solution of ammonia in methanol (2.0 mL, approx. 12 mmol) was added to the residue, insoluble materials were removed by filtration, and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to yield the title compound as a colorless oil (35.0 mg, yield: 98%).